Cas no 243458-22-2 (1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine)

1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine is a heterocyclic compound featuring a fused pyrrolo-pyrazine core with an ethyl substituent. This structure imparts unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical research. Its rigid bicyclic framework serves as a privileged scaffold for designing bioactive molecules, particularly in CNS-targeted drug discovery. The compound's stability and synthetic accessibility enhance its utility as a building block in medicinal chemistry. Its electron-rich aromatic system allows for selective functionalization, enabling tailored modifications for structure-activity relationship studies. The ethyl group at the 1-position may influence pharmacokinetic properties, offering potential advantages in lead optimization. This intermediate is particularly relevant for developing novel therapeutics targeting GPCRs or kinase pathways.

1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine structure

243458-22-2 structure

Product Name:1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine

CAS No:243458-22-2

MF:C₉H₁₂N₂

MW:148.204981803894

CID:245732

PubChem ID:15353898

Update Time:2025-10-13

1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine
- Pyrrolo[1,2-a]pyrazine,1-ethyl-3,4-dihydro-
- AGN-PC-00OZKS
- AK-89978
- ANW-67102
- CTK8C1701
- KB-218833
- MolPort-004-776-751
- Pyrrolo[1,2-a]pyrazine, 1-ethyl-3,4-dihydro- (9CI)
- 1-ethyl-3, 4-dihydropyrrolo[1, 2-a]pyrazine
- Pyrrolo[1,2-a]pyrazine,1-ethyl-3,4-dihydro-(9ci)
- 243458-22-2
- DTXSID30571894
- Inchi： 1S/C9H12N2/c1-2-8-9-4-3-6-11(9)7-5-10-8/h3-4,6H,2,5,7H2,1H3
- InChI Key： MCXZHQYCAALTRZ-UHFFFAOYSA-N
- SMILES： N12C=CC=C1C(CC)=NCC2

Computed Properties

Exact Mass: 148.10016
Monoisotopic Mass: 148.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 17.3Å²

Experimental Properties

PSA: 17.29

1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM124613-1g	1-ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine	243458-22-2	95%	1g	$371	2024-07-28
Alichem	A099001557-1g	1-Ethyl-3,4-dihydropyrrolo[1,2-a]pyrazine	243458-22-2	95%	1g	$313.60	2023-09-02